3-Hept-1-enylpyridine

• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 3-[(E)-hept-1-enyl]pyridine
• InChI: InChI=1S/C12H17N/c1-2-3-4-5-6-8-12-9-7-10-13-11-12/h6-11H,2-5H2,1H3/b8-6+
• InChI Key: SBACJLZBAIQBBW-SOFGYWHQSA-N
• SMILES: CCCCCC=CC1=CN=CC=C1
• Isomeric SMILES: CCCCC/C=C/C1=CN=CC=C1

Description

3-Hept-1-enylpyridine is an alkyl-substituted pyridine derivative characterized by a heptenyl chain (C₇H₁₃) attached to the pyridine ring at the 3-position. Such compounds are typically synthesized via alkylation or cross-coupling reactions, as seen in pyridine-based systems (e.g., ).

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 3-Hept-1-enylpyridine (hypothetical data) with structurally related pyridine derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Log Kow*	Water Solubility (mg/L)	Vapor Pressure (mm Hg @ 20°C)
3-Hept-1-enylpyridine	C₁₂H₁₅N	~173.3 (calculated)	~3.5	<100 (estimated)	~0.01 (estimated)
2-(3-Pentenyl)pyridine	C₁₀H₁₃N	147.22	2.8†	Not reported	Not reported
3-Acetylpyridine	C₇H₇NO	121.14	0.98	200.3	0.00086
Methyl-(E)-hex-2-enoate	C₇H₁₂O₂	128.17	2.12	1439	2.26

Notes:

• Log Kow : Estimated for 3-Hept-1-enylpyridine based on chain length trends (longer chains increase hydrophobicity).
• †Log Kow for 2-(3-Pentenyl)pyridine inferred from analogs in .

Key Observations:

• Hydrophobicity : The heptenyl chain in 3-Hept-1-enylpyridine likely increases its Log Kow compared to shorter-chain derivatives like 2-(3-Pentenyl)pyridine, reducing water solubility.
• Vapor Pressure : Longer alkyl chains generally decrease volatility; 3-Hept-1-enylpyridine is expected to have lower vapor pressure than smaller molecules like 3-acetylpyridine.

Functional Group Impact

• Electron-Withdrawing vs. Donating Groups : Unlike nitro- or chloro-substituted pyridines (e.g., , M.P. 268–287°C), alkyl chains (heptenyl) are electron-donating, reducing melting points and increasing flexibility.